Cas no 947498-87-5 (tert-Butyl4-(1H-indol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl4-(1H-indol-3-yl)piperazine-1-carboxylate
• CAS No: 947498-87-5
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 69639
• PubChem ID: 44828736
• Update Time: 2025-06-07

tert-Butyl4-(1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(1H-Indol-3-yl)piperazine
• 1-Piperazinecarboxylic acid, 4-(1H-indol-3-yl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate
• TERT-BUTYL-4-(1H-INDOL-3-YL)-PIPERAZINE-1-CARBOXYLATE
• tert-butyl-4-(1H-indol-3-yl)piperazine-1-carboxylate
• 1,1-Dimethylethyl 4-(1H-indol-3-yl)-1-piperazinecarboxylate (ACI)
• SCHEMBL3337275
• 947498-87-5
• DTXSID90660874
• AKOS015913691
• QQBQPYPBAVBBSA-UHFFFAOYSA-N
• tert-Butyl4-(1H-indol-3-yl)piperazine-1-carboxylate
• tert-butyl 4(1H-indol-3-yl)piperazine-1-carboxylate
• AC-22981

• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)20-10-8-19(9-11-20)15-12-18-14-7-5-4-6-13(14)15/h4-7,12,18H,8-11H2,1-3H3
• InChI Key： QQBQPYPBAVBBSA-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(C2C3C(=CC=CC=3)NC=2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 301.17900
• Monoisotopic Mass: 301.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 48.6A^2

Experimental Properties

• Density: 1.194
• Boiling Point: 475.3 °C at 760 mmHg
• Flash Point: 241.3 °C
• Refractive Index: 1.606
• PSA: 48.57000
• LogP: 3.22790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl4-(1H-indol-3-yl)piperazine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(1H-Indol-3-yl)piperazine-1-carboxylate (CAS No. 947498-87-5)

Tert-butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate, with the CAS number 947498-87-5, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, which is widely recognized for its role in medicinal chemistry due to its structural versatility and biological activity. The presence of the indole moiety in its structure further enhances its pharmacological potential, making it a compound of great interest for researchers exploring novel therapeutic agents.

The structure of tert-butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butyl group at the 1-position and an indole ring at the 4-position. This particular arrangement confers unique chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules. The tert-butyl group provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. On the other hand, the indole ring is known for its ability to modulate various biological pathways, including those involving neurotransmitter receptors and inflammatory responses.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The indole scaffold is found in numerous natural products and has been extensively studied for its pharmacological effects. For instance, indoleamine 2,3-dioxygenase (IDO) inhibitors have shown promise in treating inflammation and cancer by modulating immune responses. The compound tert-butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate represents a novel derivative that could potentially exploit these mechanisms.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The piperazine moiety is a common pharmacophore in many drugs used to treat neurological disorders, such as antipsychotics and antidepressants. By incorporating an indole ring into this framework, researchers can explore new avenues for drug development. For example, derivatives of this compound have been investigated for their potential role in modulating serotonin receptors, which are implicated in conditions like depression and anxiety.

The synthesis of tert-butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the indole-piperazine core efficiently.

In terms of biological activity, preliminary studies suggest that tert-butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate may exhibit properties relevant to therapeutic applications. Its structural features suggest potential interactions with various targets, including G protein-coupled receptors (GPCRs) and ion channels. These interactions could lead to effects on neurotransmitter release or modulation of signaling pathways involved in pain perception, motor control, and cognitive function.

The compound's potential also extends to its role as a tool compound in biochemical research. Researchers can use it as a reference standard or intermediate in developing new synthetic methodologies and exploring structure-activity relationships (SAR). By systematically varying substituents on the piperazine or indole rings, scientists can gain insights into how different structural features influence biological activity.

The pharmaceutical industry has shown considerable interest in developing novel piperazine-based drugs due to their favorable pharmacokinetic properties and wide range of biological activities. The incorporation of an indole moiety into these structures has opened up new possibilities for addressing unmet medical needs. For instance, recent research has highlighted the potential of indole-piperazine hybrids as kinase inhibitors or modulators of nuclear receptor activity.

In conclusion, tert-butyl 4-(1H-indol-3-yl)piperazine-1-carboxylate (CAS No. 947498-87-5) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.